molecular formula C12H5ClFN3 B8529717 1-chloro-8-fluoro-5H-pyrido[4,3-b]indole-4-carbonitrile

1-chloro-8-fluoro-5H-pyrido[4,3-b]indole-4-carbonitrile

Cat. No.: B8529717
M. Wt: 245.64 g/mol
InChI Key: DTVWSNMWLIHGKW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-chloro-8-fluoro-5H-pyrido[4,3-b]indole-4-carbonitrile is a useful research compound. Its molecular formula is C12H5ClFN3 and its molecular weight is 245.64 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H5ClFN3

Molecular Weight

245.64 g/mol

IUPAC Name

1-chloro-8-fluoro-5H-pyrido[4,3-b]indole-4-carbonitrile

InChI

InChI=1S/C12H5ClFN3/c13-12-10-8-3-7(14)1-2-9(8)17-11(10)6(4-15)5-16-12/h1-3,5,17H

InChI Key

DTVWSNMWLIHGKW-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1F)C3=C(N2)C(=CN=C3Cl)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 8-fluoro-1-oxo-2,5-dihydro-1H-pyrido[4,3-b]indole-4-carbonitrile (23.5 g, 103 mmol) in dioxane (235 mL) was added POCl3 (95 g, 621 mmol) at 85° C. The reaction mixture was left to stir at 85° C. for 3 h, cooled to 0° C., and treated with MTBE. The reaction mixture was filtered, and washed with MTBE. The solid was treated with isopropanol, warm to 45° C. for 2 h, cooled to room temperature, filtered, washed with MTBE, and dried to afford the title compound as an HCl salt. 1H NMR (600 MHz, CD3COCD3) δ 8.68 (s, 1H); 8.15 (dd, 1H); 7.78 (dd, 1H); 7.48 (dt, 1H). LRMS (APCI) calc'd for (C12H5ClFN3) [M+H]+, 246.0. found 246.0.
Name
8-fluoro-1-oxo-2,5-dihydro-1H-pyrido[4,3-b]indole-4-carbonitrile
Quantity
23.5 g
Type
reactant
Reaction Step One
Name
Quantity
95 g
Type
reactant
Reaction Step One
Quantity
235 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name

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